Cas no 919117-16-1 (Cycloheptanone, 3-azido-)

• Product name: Cycloheptanone, 3-azido-
• CAS No: 919117-16-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 765730
• PubChem ID: 16096890

Cycloheptanone, 3-azido- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 3-azido-
• 3-azidocycloheptan-1-one
• beta-azido cycloheptanone
• DTXSID10582605
• 919117-16-1

• Inchi： InChI=1S/C7H11N3O/c8-10-9-6-3-1-2-4-7(11)5-6/h6H,1-5H2
• InChI Key： RWOQOYODHHFUFY-UHFFFAOYSA-N
• SMILES： C1CCC(=O)CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides